![molecular formula C8H5IN4O2 B2757263 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid CAS No. 2091778-39-9](/img/structure/B2757263.png)
4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid” is a chemical compound with the CAS Number: 2091778-39-9. It has a molecular weight of 316.06 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5IN4O2/c9-5-1-2-6 (8 (14)15)7 (3-5)13-4-10-11-12-13/h1-4H, (H,14,15) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 316.06 .Scientific Research Applications
Molecular Structure and Network Formation
The research on compounds closely related to 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid has provided insights into their structural characteristics and potential applications. For instance, studies have illustrated how hydrogen-bonding and π–π stacking interactions contribute to the formation of three-dimensional networks in similar molecular structures. Such interactions are crucial for designing materials with specific optical and structural properties (Guo-Qing Li et al., 2008).
Coordination Polymers and Spectral Studies
Ligand modifications in coordination polymers, including those involving tetrazole-benzoate groups, have been explored to understand their effects on the structures and properties of metal complexes. This research has led to the development of novel materials with diverse topologies and potential applications in catalysis, molecular recognition, and sensing (Weichao Song et al., 2009).
Synthetic Methodologies
Innovative synthetic methods have been developed for compounds related to this compound, demonstrating regioselective Cu(I) catalyzed C–N coupling. These methodologies facilitate the creation of a wide range of tetrazolyl benzoic acids, expanding the toolkit for synthesizing heterocyclic compounds with potential pharmaceutical applications (Z. Song et al., 2019).
Environmental Applications
Research into the environmental applications of related compounds has highlighted their potential as luminescent sensors for detecting metal ions and nitroaromatic explosives in aqueous solutions. Such sensors offer high selectivity, sensitivity, and fast detection times, underscoring the importance of these compounds in environmental monitoring and safety (Xiao Zhang et al., 2017).
Gas Adsorption and Storage
The study of fluorinated tetrazolate-benzoic acid derivatives in metal-organic frameworks (MOFs) has revealed their capabilities in gas adsorption, including nitrogen, hydrogen, and carbon dioxide. These findings are significant for applications in gas storage, separation technologies, and environmental remediation (Pradip Pachfule et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various cellular targets, including enzymes and receptors .
Mode of Action
It’s known that the compound can form hydrogen bonds with amino acids in the active pockets of certain proteins, indicating a potential interaction with these targets .
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways .
Result of Action
Some compounds with similar structures have been shown to suppress human cell lines in a dose-dependent manner .
properties
IUPAC Name |
4-iodo-2-(tetrazol-1-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IN4O2/c9-5-1-2-6(8(14)15)7(3-5)13-4-10-11-12-13/h1-4H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFFNGILWJMASGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)N2C=NN=N2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.